Cas no 82511-49-7 (1H-Pyrrole, 3-(phenylthio)-)

• Product Name: 1H-Pyrrole, 3-(phenylthio)-
• CAS No: 82511-49-7
• MF: C₁₀H₉NS
• MW: 175.250160932541
• CID: 689384
• PubChem ID: 12789393
• Update Time: 2025-04-19

1H-Pyrrole, 3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-(phenylthio)-
• 3-phenylsulfanyl-1H-pyrrole
• 82511-49-7
• DTXSID60509908
• 3-(Phenylsulfanyl)-1H-pyrrole
• SCHEMBL8943068

• Inchi： 1S/C10H9NS/c1-2-4-9(5-3-1)12-10-6-7-11-8-10/h1-8,11H
• InChI Key： UFHBAVNVFLPEBR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CNC=1

Computed Properties

• Exact Mass: 175.04557046g/mol
• Monoisotopic Mass: 175.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų